![molecular formula C20H19N5O B7692766 N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)picolinamide](/img/structure/B7692766.png)
N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)picolinamide
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Overview
Description
1H-Pyrazolo[3,4-b]quinolines are three-membered azaheterocyclic systems that are composed of a pyrazole-and-quinoline fragment . The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties .
Synthesis Analysis
The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others . The Friedländer condensation of o-aminocarbonyl compounds with carbonyl systems that contain the active α-methylene group is one of the most important methods of quinoline synthesis .Molecular Structure Analysis
The structure of 1H-Pyrazolo[3,4-b]quinoline consists of a pyrazole-and-quinoline fragment . The parent structure can be modified with a number of substituents .Chemical Reactions Analysis
The main methods of synthesis are described, which include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others . The use of this class of compounds as potential fluorescent sensors and biologically active compounds is shown .Physical And Chemical Properties Analysis
The physical and chemical properties of 1H-Pyrazolo[3,4-b]quinolines can be influenced by the number of substituents that modify the parent structure .Scientific Research Applications
N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)picolinamide, a mouthful of a compound, belongs to the family of pyrazolo[3,4-b]pyridines . These heterocyclic compounds exhibit two possible tautomeric forms: the 1H-isomer and the 2H-isomer . Over 300,000 distinct 1H-pyrazolo[3,4-b]pyridines have been described in more than 5,500 references (including approximately 2,400 patents ) up to date .
Synthetic Methods
Researchers employ several synthetic routes to access N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)picolinamide. These methods include:
- Advantages and Drawbacks : Each method has its merits and limitations, impacting scalability and efficiency .
Conclusion
N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)picolinamide and its derivatives continue to intrigue researchers across various fields. Their versatility and potential applications make them a captivating subject for further investigation.
Remember, scientific progress often unfolds through curiosity and collaboration, so let’s keep exploring! 🌟
Mechanism of Action
Target of Action
Similar compounds in the 1h-pyrazolo[3,4-b]quinoline class have been shown to exhibit biological activity, suggesting they interact with specific cellular targets .
Mode of Action
It’s known that the structure of 1h-pyrazolo[3,4-b]quinolines can be modified with various substituents, which can significantly influence their physical, photophysical, and biological properties .
Biochemical Pathways
Compounds in the 1h-pyrazolo[3,4-b]quinoline class have been used as potential fluorescent sensors and biologically active compounds , suggesting they may interact with and influence certain biochemical pathways.
Result of Action
Similar compounds in the 1h-pyrazolo[3,4-b]quinoline class have shown significant biological activity , suggesting that they may induce observable molecular and cellular effects.
properties
IUPAC Name |
N-(8-methyl-1-propylpyrazolo[3,4-b]quinolin-3-yl)pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O/c1-3-11-25-19-15(12-14-8-6-7-13(2)17(14)22-19)18(24-25)23-20(26)16-9-4-5-10-21-16/h4-10,12H,3,11H2,1-2H3,(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCJORAWGSLWPAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=NC3=C(C=CC=C3C=C2C(=N1)NC(=O)C4=CC=CC=N4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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